Cas no 14370-68-4 (Ethyl 3-hydroxyquinoline-2-carboxylate)

• Product Name: Ethyl 3-hydroxyquinoline-2-carboxylate
• CAS No: 14370-68-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4822633
• Update Time: 2025-06-07

Ethyl 3-hydroxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-hydroxyquinoline-2-carboxylate
• ethyl hydroxyquinolinecarboxylate
• Ethyl 3-hydroxyquinoline-2-carboxylate

• Inchi： 1S/C12H11NO3/c1-2-16-12(15)11-10(14)7-8-5-3-4-6-9(8)13-11/h3-7,14H,2H2,1H3
• InChI Key： YEMPERUHXORKOO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=C2C=CC=CC2=N1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 3-hydroxyquinoline-2-carboxylate

Ethyl 3-hydroxyquinoline-2-carboxylate (CAS No. 14370-68-4): A Versatile Chemical Building Block

Ethyl 3-hydroxyquinoline-2-carboxylate (CAS 14370-68-4) is an important quinoline derivative that has gained significant attention in pharmaceutical and material science research. This heterocyclic compound serves as a crucial intermediate in the synthesis of various bioactive molecules and functional materials. With its unique molecular structure featuring both carboxylate and hydroxyl groups, it offers multiple sites for chemical modification, making it valuable for drug discovery and material development.

The growing interest in quinoline-based compounds stems from their wide range of biological activities. Researchers are particularly focused on developing 3-hydroxyquinoline derivatives for potential therapeutic applications, as evidenced by increasing patent filings and publications. The ethyl ester group in this compound enhances its solubility and reactivity, facilitating further synthetic transformations. Current trends in medicinal chemistry show that modified quinoline-2-carboxylate esters are being explored for their antimicrobial, anti-inflammatory, and anticancer properties.

From a synthetic chemistry perspective, Ethyl 3-hydroxyquinoline-2-carboxylate serves as a versatile precursor for constructing more complex nitrogen-containing heterocycles. Its CAS 14370-68-4 identifier is frequently searched in chemical databases by researchers looking for building blocks in organic synthesis. The compound's stability under various conditions and its compatibility with numerous reaction types make it particularly valuable for combinatorial chemistry approaches. Recent studies have demonstrated its utility in creating novel fluorescent probes and optoelectronic materials.

The pharmaceutical industry has shown increasing demand for functionalized quinoline derivatives like Ethyl 3-hydroxyquinoline-2-carboxylate. Market analysis reveals that the global quinoline market is projected to grow significantly, driven by applications in drug development and specialty chemicals. This specific 2-carboxylate ester derivative is often mentioned in research papers investigating kinase inhibitors and antimicrobial agents. Its structural features make it suitable for molecular docking studies and structure-activity relationship (SAR) analyses.

In material science applications, 14370-68-4 has emerged as a promising component for developing advanced functional materials. The hydroxyquinoline moiety contributes to metal-chelating properties, while the ethyl carboxylate group allows for further polymerization or conjugation. Researchers are exploring its potential in creating luminescent materials, organic semiconductors, and sensor technologies. These applications align with current industry trends toward sustainable and high-performance materials.

Quality control and characterization of Ethyl 3-hydroxyquinoline-2-carboxylate are critical for research and industrial applications. Standard analytical methods including HPLC, NMR, and mass spectrometry are employed to verify the purity and identity of CAS 14370-68-4. The compound typically appears as a crystalline solid with defined melting characteristics, and its stability profile makes it suitable for long-term storage under proper conditions. These quality attributes contribute to its reliability as a research chemical.

Environmental and safety considerations for handling 3-hydroxyquinoline-2-carboxylate derivatives follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this compound. The growing emphasis on green chemistry has prompted investigations into more sustainable synthesis routes for quinoline-based intermediates, including this ester derivative.

The future research directions for Ethyl 3-hydroxyquinoline-2-carboxylate (CAS 14370-68-4) appear promising, with several patent applications suggesting novel applications in medicinal chemistry and material science. Its structural versatility continues to attract attention from both academic and industrial researchers. As synthetic methodologies advance and biological screening techniques become more sophisticated, this quinoline derivative is likely to play an increasingly important role in the development of new therapeutic agents and functional materials.

For researchers sourcing Ethyl 3-hydroxyquinoline-2-carboxylate, it's important to verify the supplier's certificate of analysis and confirm the CAS 14370-68-4 identification. The compound is available from specialty chemical suppliers in various quantities, with purity grades suitable for different applications. Current market trends indicate stable availability, though lead times may vary depending on specific purity requirements and order volumes.